Fluorescein chloride
Overview
Description
Fluorescein is an organic compound and dye based on the xanthene tricyclic structural motif . It is widely used as a fluorescent tracer for many applications . Fluorescent chloride sensors are used for chemical analysis . The discoveries of chloride (Cl −) participations in physiological processes stimulate the measurements of intracellular Cl − in live cells and the development of fluorescent tools .
Synthesis Analysis
Fluorescein was first synthesized by Adolf von Baeyer in 1871 . It can be prepared from phthalic anhydride and resorcinol in the presence of zinc chloride via the Friedel-Crafts reaction . A second method to prepare fluorescein uses methanesulfonic acid as a Brønsted acid catalyst .Molecular Structure Analysis
Fluorescein is a fluorescent compound or fluorophore having a maximum absorbance of 494 m and an emission maximum of 521 nm . The fluorescence of YFP is sensitive to [Cl − ] and pH .Chemical Reactions Analysis
Fluorescent sensors have emerged as powerful tools in analytical chemistry for the detection and quantification of heavy and transition metal ions in aqueous samples . Fluorescent chemosensors for determination of toxic heavy and transition metals have been a subject of numerous research publications and review articles over the last decades .Physical And Chemical Properties Analysis
Fluorescein is available as a dark orange/red powder slightly soluble in water and alcohol . The color of its aqueous solutions is green by reflection and orange by transmission .Scientific Research Applications
Molecular Biology Studies
Fluorescein chloride is extensively used as a fluorescent probe in molecular biology to study interactions between ligands and molecules, which is crucial for understanding biological processes and drug discovery .
Plant Vasculature Monitoring
In plant science, fluorescein chloride helps in monitoring and studying plant vasculature, particularly the xylem, which is essential for understanding water transportation pathways in plants .
Analyte Detection
As a fluorescent probe, fluorescein chloride is applied in the detection of various analytes, aiding in environmental research and analytical chemistry .
Synthesis of Fluorescent Probes
Fluorescein chloride is used in the synthesis of fluorescent probes designed to perform specific functions in biology, chemistry, or materials science, such as detecting molecules or biological processes .
Biomedical Applications
In biomedical research, fluorescein chloride-based fluorescent probes facilitate the rapid detection of chemical substances and the study of physiological and pathological processes at the cellular level .
Fluorescence Microscopy
Fluorescein chloride contributes to fluorescence microscopy by enhancing the photostability of fluorescent dyes and proteins, which are vital tools in life sciences .
Mechanism of Action
Target of Action
Fluorescein chloride, also known as Fluorescein, primarily targets the iris and retina in the field of ophthalmology and optometry . It is used as a diagnostic tool in the diagnosis of corneal abrasions, corneal ulcers, and herpetic corneal infections . It is also used in rigid gas permeable contact lens fitting to evaluate the tear layer under the lens .
Mode of Action
Fluorescein chloride interacts with its targets by acting as a phthalic indicator dye . It appears yellow-green in normal tear film and bright green in a more alkaline medium, such as the aqueous humor . The yellowish-green fluorescence of the compound can be used to demarcate the vascular area under observation, distinguishing it from adjacent areas .
Biochemical Pathways
Fluorescein chloride affects the visual pathways . It is used in angiography or angioscopy of the iris and retina . The dye is able to be taken up into the plant the same way as water and moves from the roots to the top of the plant due to a transpirational pull .
Pharmacokinetics
It is known that the compound is slightly soluble in water . It is applied topically in the form of a drop or it can be injected intravenously to produce a fluorescein angiogram .
Result of Action
The result of Fluorescein chloride’s action is the production of a fluorescent signal that can be used for diagnostic imaging . This signal can help in the diagnosis of corneal abrasions, corneal ulcers, and herpetic corneal infections .
Action Environment
The action of Fluorescein chloride is influenced by the pH of the environment . Its fluorescent properties strongly depend on pH, showing a pH-sensitive range of 3.5–7.0 . Its fluorescent intensity could reach the maximum in the physiological environment of pH range 6.8–7.4 . This makes it suitable for pH measurement in acidic environments, such as endocytic organelles .
Safety and Hazards
Future Directions
Fluorescence- and image-guided surgery are rapidly evolving fields that aim to bridge the gap between preoperative imaging and the intraoperative environment to improve surgical outcomes . Developments in novel molecular fluorophores, laser speckle contrast imaging, and augmented reality show promise in clinical adoption .
properties
IUPAC Name |
3',6'-dichlorospiro[2-benzofuran-3,9'-xanthene]-1-one | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H10Cl2O3/c21-11-5-7-15-17(9-11)24-18-10-12(22)6-8-16(18)20(15)14-4-2-1-3-13(14)19(23)25-20/h1-10H | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LNBKJWCRFAZVLK-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(=O)OC23C4=C(C=C(C=C4)Cl)OC5=C3C=CC(=C5)Cl | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H10Cl2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID7060889 | |
Record name | Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7060889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
369.2 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
White to light yellow crystalline powder; [Acros Organics MSDS] | |
Record name | 3',6'-Dichlorofluoran | |
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Product Name |
Fluorescein chloride | |
CAS RN |
630-88-6 | |
Record name | 3′,6′-Dichlorospiro[isobenzofuran-1(3H),9′-[9H]xanthen]-3-one | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=630-88-6 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
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Record name | Fluorescein chloride | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000630886 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Fluorescein chloride | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=231613 | |
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Record name | Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dichloro- | |
Source | EPA Chemicals under the TSCA | |
URL | https://www.epa.gov/chemicals-under-tsca | |
Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
Record name | Spiro[isobenzofuran-1(3H),9'-[9H]xanthen]-3-one, 3',6'-dichloro- | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID7060889 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | 3',6'-dichlorospiro(phthalide-3,9'-xanthene) | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/substance-information/-/substanceinfo/100.010.135 | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
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Record name | Fluorescein chloride | |
Source | FDA Global Substance Registration System (GSRS) | |
URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/2G5JV2XD4H | |
Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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